N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide

• Molecular Formula: C15H13BrClNO2
• Molecular Weight: 354.62 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C15H13BrClNO2/c1-10-8-12(4-7-14(10)16)18-15(19)9-20-13-5-2-11(17)3-6-13/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: NYUJFFNGTCHEJT-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)COC2=CC=C(C=C2)Cl)Br

Description

N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide, also known as BCPA, is a chemical compound that has garnered attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer cell growth. N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide has also been found to modulate certain signaling pathways that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis, and to inhibit the growth of cancer cells in vitro. N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide has also been found to modulate the activity of certain enzymes and signaling pathways that are involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide has been found to be stable under a wide range of conditions, making it a useful tool for studying the effects of drugs on cell growth and proliferation. However, one limitation of using N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide. One area of interest is the development of new drugs that are based on the structure of N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide and its potential applications in treating inflammatory diseases and cancer. Finally, studies are needed to investigate the safety and toxicity of N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide in animal models and humans.

Synthesis Methods

N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 4-bromo-3-methylphenylamine with 4-chlorophenol to form an intermediate product. This intermediate product is then reacted with chloroacetyl chloride to produce N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide. The synthesis method has been optimized to yield high purity and yield of N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide has been studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as arthritis. N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells. Additionally, N-(4-bromo-3-methylphenyl)-2-(4-chlorophenoxy)acetamide has been studied for its potential use in developing new drugs for the treatment of various diseases.